1-methyl-3-(propan-2-yloxy)-1H-pyrazol-4-amine hydrochloride
Overview
Description
1-Methyl-3-(propan-2-yloxy)-1H-pyrazol-4-amine hydrochloride (MPH) is a chemical compound commonly used in laboratory experiments. It is a white, odorless, crystalline powder that is soluble in water and ethanol. MPH is a derivative of pyrazolamine, an organic compound that is found in some plants and fungi, and is used in scientific research for its unique properties. MPH has several applications in the scientific research field, including synthesis, mechanism of action, biochemical and physiological effects, advantages and limitations for laboratory experiments, and potential future directions.
Mechanism of Action
1-methyl-3-(propan-2-yloxy)-1H-pyrazol-4-amine hydrochloride works by binding to the active site of an enzyme and inhibiting its activity. This inhibition prevents the enzyme from catalyzing its substrate, thereby slowing down or stopping the reaction. 1-methyl-3-(propan-2-yloxy)-1H-pyrazol-4-amine hydrochloride is also known to interact with other molecules, such as proteins, to modulate their activity.
Biochemical and Physiological Effects
1-methyl-3-(propan-2-yloxy)-1H-pyrazol-4-amine hydrochloride has several biochemical and physiological effects. It has been shown to inhibit the activity of enzymes involved in the metabolism of drugs and other molecules. 1-methyl-3-(propan-2-yloxy)-1H-pyrazol-4-amine hydrochloride also has anti-inflammatory and anti-cancer properties, and has been shown to inhibit the growth of cancer cells. In addition, 1-methyl-3-(propan-2-yloxy)-1H-pyrazol-4-amine hydrochloride has been shown to inhibit the production of certain hormones, such as cortisol, which can have a wide range of effects on the body.
Advantages and Limitations for Lab Experiments
The use of 1-methyl-3-(propan-2-yloxy)-1H-pyrazol-4-amine hydrochloride in laboratory experiments has several advantages and limitations. One advantage is that 1-methyl-3-(propan-2-yloxy)-1H-pyrazol-4-amine hydrochloride is relatively stable, making it easier to store and use. In addition, 1-methyl-3-(propan-2-yloxy)-1H-pyrazol-4-amine hydrochloride is relatively inexpensive and is easy to obtain. However, 1-methyl-3-(propan-2-yloxy)-1H-pyrazol-4-amine hydrochloride is also highly toxic and should be handled with care. It is also important to note that 1-methyl-3-(propan-2-yloxy)-1H-pyrazol-4-amine hydrochloride can interact with other molecules and can inhibit the activity of enzymes, which can affect the results of experiments.
Future Directions
The potential future directions for the use of 1-methyl-3-(propan-2-yloxy)-1H-pyrazol-4-amine hydrochloride in scientific research are numerous. 1-methyl-3-(propan-2-yloxy)-1H-pyrazol-4-amine hydrochloride could be used to develop new drugs and treatments for various diseases, such as cancer and inflammation. It could also be used to study the structure and function of proteins and other biological molecules. Additionally, 1-methyl-3-(propan-2-yloxy)-1H-pyrazol-4-amine hydrochloride could be used to develop new methods of synthesis, or to modify existing methods. Finally, 1-methyl-3-(propan-2-yloxy)-1H-pyrazol-4-amine hydrochloride could be used to develop new assays and tests for the study of enzyme inhibition and drug development.
Synthesis Methods
1-methyl-3-(propan-2-yloxy)-1H-pyrazol-4-amine hydrochloride can be synthesized in a laboratory setting by combining a methylating agent, such as dimethyl sulfate, with a pyrazolamine. This reaction produces a methylated pyrazolamine, which is then reacted with hydrochloric acid to form 1-methyl-3-(propan-2-yloxy)-1H-pyrazol-4-amine hydrochloride. The reaction is typically carried out in an anhydrous environment and requires a temperature of approximately 110°C. The reaction yields a white, odorless, crystalline powder that is soluble in water and ethanol.
Scientific Research Applications
1-methyl-3-(propan-2-yloxy)-1H-pyrazol-4-amine hydrochloride has several applications in scientific research. It is commonly used as a substrate in enzyme assays, and as a reagent in organic synthesis. 1-methyl-3-(propan-2-yloxy)-1H-pyrazol-4-amine hydrochloride is also used in the synthesis of other chemicals, such as pyrazolamine derivatives, and is used in the study of enzyme inhibition and drug development. In addition, 1-methyl-3-(propan-2-yloxy)-1H-pyrazol-4-amine hydrochloride is used in the study of the structure and function of proteins and other biological molecules.
properties
IUPAC Name |
1-methyl-3-propan-2-yloxypyrazol-4-amine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H13N3O.ClH/c1-5(2)11-7-6(8)4-10(3)9-7;/h4-5H,8H2,1-3H3;1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZWRUTXGEYHMVSK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)OC1=NN(C=C1N)C.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H14ClN3O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
191.66 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Methyl-3-(propan-2-yloxy)-1H-pyrazol-4-amine hydrochloride | |
CAS RN |
1431966-20-9 |
Source
|
| Record name | 1-methyl-3-(propan-2-yloxy)-1H-pyrazol-4-amine hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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